Cas no 1181254-95-4 ([2-(2,2-Dimethyl-propionylamino)-4-p-tolyl-thiazol-5-yl]-acetic acid)

• Product Name: [2-(2,2-Dimethyl-propionylamino)-4-p-tolyl-thiazol-5-yl]-acetic acid
• CAS No: 1181254-95-4
• MF: C₁₇H₂₀N₂O₃S
• MW: 332.417303085327
• CID: 5157409
• Update Time: 2025-06-07

[2-(2,2-Dimethyl-propionylamino)-4-p-tolyl-thiazol-5-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Pivalamido-4-(p-tolyl)thiazol-5-yl)acetic acid
• 2-(2-Pivalamido-4-(p-tolyl)thiazol-5-yl)aceticacid
• [2-(2,2-Dimethyl-propionylamino)-4-p-tolyl-thiazol-5-yl]-acetic acid
• 5-Thiazoleacetic acid, 2-[(2,2-dimethyl-1-oxopropyl)amino]-4-(4-methylphenyl)-

• Inchi： 1S/C17H20N2O3S/c1-10-5-7-11(8-6-10)14-12(9-13(20)21)23-16(18-14)19-15(22)17(2,3)4/h5-8H,9H2,1-4H3,(H,20,21)(H,18,19,22)
• InChI Key： REJOLTJXECQSOQ-UHFFFAOYSA-N
• SMILES： S1C(CC(=O)O)=C(C2C=CC(C)=CC=2)N=C1NC(C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 442
• XLogP3: 3.4
• Topological Polar Surface Area: 108

Additional information on [2-(2,2-Dimethyl-propionylamino)-4-p-tolyl-thiazol-5-yl]-acetic acid

Introduction to [2-(2,2-Dimethyl-propionylamino)-4-p-tolyl-thiazol-5-yl]-acetic Acid (CAS No. 1181254-95-4)

[2-(2,2-Dimethyl-propionylamino)-4-p-tolyl-thiazol-5-yl]-acetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1181254-95-4, belongs to the class of thiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a thiazole ring substituted with a [2-(2,2-Dimethyl-propionylamino)] group and a p-tolyl group at the 4-position of the thiazole ring. The presence of these functional groups contributes to the unique chemical properties and biological interactions of the molecule. Specifically, the [2-(2,2-Dimethyl-propionylamino)] moiety introduces a polar amine group, which can enhance solubility and interact with biological targets, while the p-tolyl group provides steric hindrance and electronic effects that influence the compound's reactivity and binding affinity.

Recent research in the field of medicinal chemistry has highlighted the importance of thiazole derivatives in developing novel therapeutic agents. Thiazole scaffolds are widely recognized for their role in various pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of [2-(2,2-Dimethyl-propionylamino)-4-p-tolyl-thiazol-5-yl]-acetic acid has been explored for its potential in modulating biological pathways relevant to chronic diseases.

One of the most compelling aspects of this compound is its potential application in oncology research. Studies have demonstrated that thiazole derivatives can inhibit key enzymes involved in cancer cell proliferation and survival. The [2-(2,2-Dimethyl-propionylamino)] group in [2-(2,2-Dimethyl-propionylamino)-4-p-tolyl-thiazol-5-yl]-acetic acid may play a crucial role in disrupting cancer cell signaling pathways by interacting with target proteins. This interaction could lead to the development of new chemotherapeutic strategies that are more effective and have fewer side effects compared to conventional treatments.

In addition to its oncological potential, [2-(2,2-Dimethyl-propionylamino)-4-p-tolyl-thiazol-5-yl]-acetic acid has shown promise in other therapeutic areas. For instance, preliminary studies suggest that this compound may have anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory cascades. The thiazole ring is known to possess properties that can interact with various biological targets, making it a versatile scaffold for drug discovery.

The synthesis of [2-(2,2-Dimethyl-propionylamino)-4-p-tolyl-thiazol-5-yl]-acetic acid involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include condensation reactions between appropriate precursors followed by functional group transformations to introduce the desired substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications of the thiazole core.

Quality control and analytical characterization are critical aspects of working with [2-(2,2-Dimethyl-propionylamino)-4-p-tolyl-thiazol-5-yl]-acetic acid. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm the structural integrity and purity of the compound. These analytical methods provide detailed information about the molecular structure and help ensure that the compound meets the required specifications for further research applications.

The pharmacokinetic properties of [2-(2,2-Dimethyl-propionylamino)-4-p-tolyl-thiazol-5-yl]-acetic acid are also an area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preclinical studies have begun to explore these aspects, providing valuable insights into the compound's behavior within biological systems.

In conclusion, [2-(2,2-Dimethyl-propionylamino)-4-p-tolyl-thiazol-5-yl]-acetic acid represents a promising candidate for further development in pharmaceutical research. Its unique molecular structure and demonstrated biological activities make it a valuable tool for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover additional insights into its mechanisms of action and pharmacokinetic properties, this compound is poised to make significant contributions to the field of medicinal chemistry.